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Chemical and Pharmacological Profile of
Sulfaethoxypyridazine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulfaethoxypyridazine

CAS No.: 963-14-4

Cat. No.: S592505

The table below summarizes the core identifiers and predicted properties of Sulfaethoxypyridazine as

gathered from chemical databases [1].

Category Details

CAS Number 963-14-4 [1]

Chemical Formula C1oH14N403S [1]

Average Weight 294.33 g/mol [1]

IUPAC Name 4-amino-N-(6-ethoxypyridazin-3-yl)benzene-1-sulfonamide [1]
Drug Status Experimental, Vet Approved [1]

Synonyms N1-(6-ethoxypyridazin-3-yl)sulphanilamide [1]

Water Solubility 0.221 mg/mL (Predicted) [1]

Understanding the Broader Sulfonamide Mechanism
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While a specific mechanism for Sulfaethoxypyridazine is not detailed in the search results, it belongs to the
sulfonamide class of antibiotics. These drugs share a common mechanism of action, which can be visualized

in the following diagram of bacterial folate synthesis inhibition:
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Sulfonamides competitively inhibit bacterial folate synthesis [2] [3].

Sulfaethoxypyridazine and other sulfonamide antibiotics act as competitive antagonists [2]. They mimic
the natural substrate PABA (para-aminobenzoic acid), competing for the active site of the bacterial enzyme
dihydropteroate synthase (DHPS) [2] [3]. By blocking this enzyme, they inhibit the synthesis of

dihydrofolic acid, an essential precursor for bacterial nucleic acid production [2] [3].

Analytical Methodologies for Sulfonamides

Although a specific protocol for Sulfaethoxypyridazine was not found, the determination of sulfonamide
residues in biological tissues is commonly performed using Liquid Chromatography (LC) with various
detection methods. The table below outlines key aspects of these analytical techniques, based on methods

used for related sulfonamides [4].
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Method Aspect Description

Primary Technique High-Performance Liquid Chromatography (HPLC) [4]
Detection Methods Fluorescence, Mass Spectrometry (MS), UV Detection [4]
Sample Matrix Animal tissues, meat, fish, milk [4]

Sample Preparation Often involves solid-phase extraction (SPE) [4]

Internal Standards Deuterated sulfonamides (e.g., Sulfamethizole-D4) for MS [4]

Research Context and Next Steps

Sulfaethoxypyridazine has been evaluated in veterinary medicine, with studies dating back to the 1960s
concerning its use in swine, heifers, and poultry [1]. The broader sulfonamide class remains a cornerstone for

developing new drugs with antimicrobial, antidiabetic, and anticancer properties [3].

The search results indicate a lack of very recent, publicly available primary research focused specifically on

Sulfaethoxypyridazine. To obtain the depth of information required for a whitepaper, I suggest you:

e Search specialized scientific databases: Direct queries on platforms like PubMed, Scopus, or
SciFinder using "Sulfaethoxypyridazine" as a keyword may yield more detailed research articles.

e Focus on general sulfonamide protocols: For experimental methodologies, searching for review
articles on "analysis of sulfonamide residues in tissue" or "sulfonamide antibacterial activity assays"
will provide transferable protocols.

e Consult chemical supplier documentation: Companies that supply Sulfaethoxypyridazine for
research may provide technical data sheets with purity and stability information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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